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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing the 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a widely used colorimetric

method for assessing cell viability, proliferation, and cytotoxicity.[1] A critical step in this assay is

the solubilization of formazan crystals, and this document will focus on the use of dimethyl

sulfoxide (DMSO) for this purpose.

The MTT assay is a valuable tool in various research areas, including drug discovery,

toxicology, and cancer research.[2][3] The principle of the assay is based on the ability of

metabolically active cells to reduce the yellow tetrazolium salt MTT to a purple formazan
product.[1][4] This reduction is primarily carried out by NAD(P)H-dependent oxidoreductase

enzymes located in the mitochondria.[5][6] The resulting insoluble formazan crystals are then

dissolved, and the absorbance of the solution is measured, which is directly proportional to the

number of viable cells.[4][7]

Quantitative Data Summary
For successful and reproducible MTT assays, careful optimization of several parameters is

crucial. The following table summarizes key quantitative data points for consideration:
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Parameter
Recommended
Range/Value

Notes

Cell Seeding Density 1,000 - 100,000 cells/well

Optimal density is cell-line

dependent and should be

determined experimentally to

ensure a linear relationship

between cell number and

absorbance.[8][9]

MTT Reagent Concentration
0.5 mg/mL (in sterile PBS or

serum-free medium)

A stock solution of 5 mg/mL in

PBS is commonly prepared,

filter-sterilized, and stored at

-20°C, protected from light.[4]

[5]

MTT Incubation Time 2 - 4 hours

Incubation should be sufficient

for the formation of visible

purple formazan crystals when

observed under a microscope.

[1]

DMSO Volume for

Solubilization

100 - 200 µL/well (for 96-well

plates)

The volume should be

sufficient to completely

dissolve the formazan crystals.

[10][11]

Formazan Solubilization Time 15 - 20 minutes

Gentle shaking on an orbital

shaker at a low speed can

facilitate complete

solubilization.[10][12]

Absorbance Measurement

Wavelength
570 nm

A reference wavelength of 630

nm can be used to subtract

background absorbance.[6]

Final DMSO Concentration (in

treated wells)

< 0.5% When testing compounds

dissolved in DMSO, the final

concentration in the well

should be kept low to avoid
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solvent-induced cytotoxicity.[2]

[8]

Experimental Protocols
Reagent Preparation

MTT Solution (5 mg/mL): Dissolve MTT powder in sterile phosphate-buffered saline (PBS) to

a final concentration of 5 mg/mL.[4] Vortex to ensure complete dissolution. Filter-sterilize the

solution using a 0.22 µm filter and store it at -20°C, protected from light.[4]

DMSO (Dimethyl Sulfoxide): Use high-purity, anhydrous DMSO.[4]

Cell Culture Medium: Use the appropriate complete medium for the cell line being tested.

Phosphate-Buffered Saline (PBS): Prepare sterile PBS (pH 7.4).

MTT Assay Workflow Diagram
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MTT Assay Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. blog.quartzy.com [blog.quartzy.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. creative-diagnostics.com [creative-diagnostics.com]

5. researchhub.com [researchhub.com]

6. MTT assay protocol | Abcam [abcam.com]

7. MTT assay [protocols.io]

8. benchchem.com [benchchem.com]

9. atcc.org [atcc.org]

10. researchgate.net [researchgate.net]

11. creative-bioarray.com [creative-bioarray.com]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for MTT Assay:
Formazan Solubilization with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609692#mtt-assay-formazan-solubilization-step-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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